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Compound of Interest

Compound Name: Phytomycin

Cat. No.: B10799057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The phasing out of antibiotics such as streptomycin (Phytomycin) in organic agriculture has

necessitated the development and evaluation of effective alternatives for managing bacterial

diseases. This guide provides an objective comparison of commercially available and

researched alternatives, with a focus on their efficacy, modes of action, and the experimental

data supporting their use.

Efficacy of Phytomycin Alternatives Against Key
Bacterial Diseases
The performance of various organic bactericides varies significantly depending on the target

pathogen, crop, and environmental conditions. The following tables summarize the reported

efficacy of several alternatives compared to conventional standards like streptomycin.

Fire Blight (Erwinia amylovora)
Fire blight is one of the most destructive bacterial diseases of pome fruits. Control in organic

systems often relies on a programmed approach, integrating multiple products.
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Product (Active

Ingredient)
Trade Name(s)

Efficacy (%

Control)
Notes Citations

Aureobasidium

pullulans (strains

CF10 & CF40)

Blossom

Protect™
50 - 92%

Often used in

combination with

a buffer. Efficacy

is comparable to

streptomycin in

some trials. Can

cause fruit

russeting.

[1]

Bacillus subtilis

(strain QST 713)
Serenade® Opti

>50% (light

pressure) - 100%

(heavy pressure)

Demonstrates

moderate to high

efficacy

depending on

disease

pressure.

[2]

Bacillus

amyloliquefacien

s (strain D747)

Double Nickel™

55, Double

Nickel™ LC

>50% (light

pressure) - 100%

(heavy pressure)

Often shows

good efficacy,

particularly when

combined with

low-rate copper

products.

[2][3]

Copper

Octanoate
Cueva® ~50 - 75%

A soluble copper

soap with lower

phytotoxicity risk

than fixed

coppers. Efficacy

can be variable.

[2][4]

Copper

Hydroxide

Kocide®,

Champ®,

Previsto®

~50 - 75%

Fixed copper that

provides residual

protection. Risk

of phytotoxicity,

especially in wet

conditions.

[2][4]
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Kasugamycin Kasumin®

Statistically

equivalent to

streptomycin

An antibiotic with

a different mode

of action than

streptomycin.

Not approved for

organic use in all

regions.

[4]

Hydrogen

Dioxide +

Peroxyacetic

Acid

OxiDate® 2.0,

Jet-Ag®
Variable

Contact sterilant

that provides

rapid knockdown

of bacteria. No

residual activity.

Potassium

Aluminum

Sulfate

LMA ~85%

Shows high

efficacy in some

European trials.

[5]

Streptomycin

(Standard)

Firewall®, Agri-

Mycin®
>90%

Included for

baseline

comparison.

[5]

Bacterial Spot (Xanthomonas spp.) of Tomato and
Pepper
Bacterial spot is a major disease of tomatoes and peppers, particularly in warm, humid

climates. Management in organic systems is challenging due to the limited number of effective

materials.
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Product

(Active

Ingredient)

Trade

Name(s)

Efficacy (%

Disease

Reduction)

Target

Pathogen(s)
Notes Citations

Bacillus

subtilis
Serenade® Variable

Xanthomonas

perforans

Can provide

some

suppression,

often used in

a rotational

program.

[6]

Copper

Hydroxide +

Mancozeb

Various Variable
Xanthomonas

perforans

A standard

conventional

treatment.

Copper

resistance is

widespread in

X. perforans

populations.

[6]

Acibenzolar-

S-methyl
Actigard® Variable

Xanthomonas

perforans

A plant

activator that

induces

systemic

acquired

resistance.

Not a direct

bactericide.

[6]

Bacterial Speck (Pseudomonas syringae pv. tomato) of
Tomato
Bacterial speck can cause significant damage to tomato fruit and foliage, especially under cool,

moist conditions.
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Product (Active

Ingredient)
Trade Name(s)

Efficacy (%

Disease

Reduction)

Notes Citations

Bacillus subtilis 33.33%

Seed treatment

with B. subtilis

was found to be

effective.

[7]

Pseudomonas

fluorescens

(strain A506)

Blight-Ban

A506®

18% (mean over

9 experiments)

Showed some

level of disease

reduction in field

trials.

[8]

Pseudomonas

syringae (strain

Cit7)

28% (mean over

10 experiments)

A non-

pathogenic strain

of P. syringae

that acts as a

biological control

agent.

[8]

Bacterial Canker (Pseudomonas syringae) of Stone Fruit
Bacterial canker is a serious and often fatal disease of stone fruit trees. Organic management

options are limited.
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Product (Active

Ingredient)
Trade Name(s) Efficacy Notes Citations

Copper

Hydroxide
Various Effective

Can reduce

epiphytic

populations of

the bacteria.

[9]

Copper Oxide Nordox® 75 WG High

Showed high

efficacy in

protecting leaves

and fruit in field

trials.

[6]

Copper

Gluconate

Controlphyt Cu,

Sergomil L-60,

Viflo CuB

Moderate

Efficacy was

similar to copper

oxide in some

studies.

[6]

Bacillus

amyloliquefacien

s QST713

Serenade® ASO
Lower than

copper

Showed lower

efficacy

compared to

copper-based

products in field

trials.

[6]

Bacterial Soft Rot (Pectobacterium spp.) of Potato
Bacterial soft rot can cause significant losses in stored potatoes. Management focuses on

preventative measures.
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Product (Active

Ingredient)
Trade Name(s) Efficacy Notes Citations

Bacillus subtilis Serenade®
Reduces

incidence

In-furrow

application at

planting has

been shown to

reduce the

incidence of soft

rot.

[10]

Modes of Action and Signaling Pathways
Understanding the mechanisms by which these alternatives function is crucial for developing

effective and sustainable disease management programs.

Biologicals: A Multi-pronged Approach
Many biological control agents, such as Bacillus species and Aureobasidium pullulans, employ

multiple modes of action:

Competition: The biological agent colonizes the plant surface, outcompeting the pathogenic

bacteria for space and nutrients.

Antibiosis: The biological agent produces secondary metabolites, such as lipopeptides (e.g.,

iturins, fengycins, surfactins from Bacillus), that have direct antimicrobial activity against the

pathogen.

Induced Systemic Resistance (ISR) and Systemic Acquired Resistance (SAR): The presence

of the biological agent on or in the plant triggers the plant's own defense mechanisms,

leading to a state of heightened resistance throughout the plant.

The induction of systemic resistance involves complex signaling pathways within the plant.

Systemic Acquired Resistance (SAR): Often triggered by necrotizing pathogens, SAR is

typically mediated by the salicylic acid (SA) signaling pathway. The accumulation of SA leads

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7110618/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to the expression of pathogenesis-related (PR) proteins, which have antimicrobial properties.

Aureobasidium pullulans has been shown to induce SAR in apple flowers.[11][12]

Figure 1: Simplified SAR pathway induced by pathogens and A. pullulans.

Induced Systemic Resistance (ISR): Typically initiated by beneficial microbes like Bacillus

species, ISR is mediated by the jasmonic acid (JA) and ethylene (ET) signaling pathways.

These pathways also lead to the expression of defense-related genes.

Figure 2: Simplified ISR pathway induced by Bacillus species.

Copper-Based Bactericides
Copper-based products have been a mainstay in both conventional and organic agriculture for

bacterial disease control. Their primary mode of action is the release of copper ions (Cu²⁺),

which are toxic to bacterial cells. These ions can denature proteins and enzymes, disrupt cell

membranes, and interfere with key cellular processes. Copper bactericides are primarily

protectants, meaning they must be present on the plant surface before the pathogen arrives to

be effective.

Experimental Protocols
The data presented in this guide are derived from field and laboratory studies. A general

experimental workflow for evaluating the efficacy of bactericides is outlined below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3335598/
https://www.researchgate.net/figure/Bacterial-wilt-disease-rating-scale-0-no-symptoms-1-only-one-leaf-partially-wilted_fig1_383740395
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Trial

Trial Execution

Post-Trial

Experimental Design
(e.g., Randomized Complete Block)

Plot Establishment
and Crop Planting

Application of
Bactericide Treatments

Pathogen Inoculation
(Artificial or Natural)

Disease Assessment
(Incidence and Severity)

Statistical Analysis
(e.g., ANOVA, Mean Separation)

Calculation of
Control Efficacy

Reporting of Results

Click to download full resolution via product page

Figure 3: General experimental workflow for bactericide efficacy trials.
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Key Methodological Considerations
Experimental Design: Field trials are typically conducted using a randomized complete block

design (RCBD) with multiple replications to account for field variability.

Treatments: Treatments include the alternative bactericides, a negative control (e.g., water

spray), and often a positive control (e.g., streptomycin or a standard copper product).

Application: Products are applied according to the manufacturer's recommendations, with

careful attention to timing (e.g., based on bloom stage for fire blight) and frequency.

Inoculation: In many research trials, plants are artificially inoculated with the pathogen to

ensure uniform disease pressure.

Disease Assessment:

Disease Incidence: The percentage of plants or plant parts (e.g., flower clusters, leaves)

showing symptoms of the disease.

Disease Severity: The extent of disease on an infected plant or plant part, often rated on a

scale (e.g., 0-5 or 0-100%).[13]

Efficacy Calculation: Control efficacy is often calculated using Abbott's formula:

Efficacy (%) = [1 - (Disease in Treated Plot / Disease in Control Plot)] x 100

Conclusion
A variety of alternatives to Phytomycin are available for organic management of bacterial

diseases. Biological control agents, such as Bacillus species and Aureobasidium pullulans,

offer complex modes of action that include direct antagonism and the induction of plant

resistance. Copper-based products remain an important tool, though their use requires careful

management to avoid phytotoxicity and environmental accumulation. The selection of the most

appropriate alternative will depend on the specific disease, crop, and local conditions. A

programmed approach that integrates multiple strategies is often the most effective and

sustainable solution for managing bacterial diseases in organic farming systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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